molecular formula C7H13ClO2 B8313626 Methyl 2-methyl-2-ethyl-3-chloropropionate

Methyl 2-methyl-2-ethyl-3-chloropropionate

Cat. No.: B8313626
M. Wt: 164.63 g/mol
InChI Key: IPTYASFAKHRYHJ-UHFFFAOYSA-N
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Description

Methyl 2-methyl-2-ethyl-3-chloropropionate is a useful research compound. Its molecular formula is C7H13ClO2 and its molecular weight is 164.63 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H13ClO2

Molecular Weight

164.63 g/mol

IUPAC Name

methyl 2-(chloromethyl)-2-methylbutanoate

InChI

InChI=1S/C7H13ClO2/c1-4-7(2,5-8)6(9)10-3/h4-5H2,1-3H3

InChI Key

IPTYASFAKHRYHJ-UHFFFAOYSA-N

Canonical SMILES

CCC(C)(CCl)C(=O)OC

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

The methyl 2-methyl-2-ethyl-3-hydroxypropionate was added at below 20° C. to 178.6 g (1.5 mol) of thionyl chloride, and the mixture was stirred at 50° C. for a further 30 min. Excess thionyl chloride was then distilled off at 100 mbar, 0.5 g (0.006 mol) of pyridine was added to the residue, and the mixture was heated at from 130° to 135° C. for 45 min. Fractional distillation gave 114.4 g of methyl 2-methyl-2-ethyl-3-chloropropionate having a boiling point of 101°-104° C./8 mbar, corresponding to a 93.2% yield, based on methyl 2-methyl-2-ethyl-3-hydroxypropionate. The overall yield was 69.5%, based on 2-methyl-2-ethyl-3-hydroxypropanal.
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